![molecular formula C16H17N3O2 B4192671 3-(3,4-dimethoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine](/img/structure/B4192671.png)
3-(3,4-dimethoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine
Overview
Description
3-(3,4-dimethoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine, also known as DMP, is a heterocyclic compound that has gained attention in scientific research due to its potential pharmacological properties. DMP belongs to the pyrazolopyrimidine family and has a molecular weight of 286.33 g/mol.
Mechanism of Action
The mechanism of action of 3-(3,4-dimethoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine is not fully understood, but it has been suggested that it may act on various cellular pathways. In the study by Li et al., this compound was found to inhibit the activation of the NF-κB pathway, which is known to play a crucial role in the production of pro-inflammatory cytokines. Another study by Zhang et al. reported that this compound could induce apoptosis in human hepatocellular carcinoma cells by activating the mitochondrial pathway.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in different experimental models. In a study by Wang et al., this compound was found to reduce the levels of pro-inflammatory cytokines and improve the survival rate in a sepsis-induced mouse model. Another study by Guo et al. reported that this compound could protect against myocardial ischemia-reperfusion injury by reducing oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
3-(3,4-dimethoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine has several advantages for lab experiments, including its high purity, stability, and low toxicity. However, this compound also has some limitations, including its limited solubility in water and the need for further studies to determine its pharmacokinetics and pharmacodynamics.
Future Directions
There are several future directions for the study of 3-(3,4-dimethoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine, including its potential use in the treatment of various diseases, such as cancer, inflammation, and pain. Further studies are also needed to investigate the pharmacokinetics and pharmacodynamics of this compound, as well as its potential side effects. Additionally, the development of novel synthetic methods for this compound may also lead to the discovery of new pharmacological properties.
Scientific Research Applications
3-(3,4-dimethoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine has been studied extensively for its potential pharmacological properties, including anti-inflammatory, analgesic, and anti-cancer effects. In a study conducted by Li et al., this compound was found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in lipopolysaccharide-stimulated macrophages. Another study by Zhang et al. reported that this compound could induce apoptosis in human hepatocellular carcinoma cells by activating the mitochondrial pathway. Additionally, this compound has also been investigated for its potential use in the treatment of neuropathic pain.
properties
IUPAC Name |
3-(3,4-dimethoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O2/c1-10-7-11(2)19-16(18-10)13(9-17-19)12-5-6-14(20-3)15(8-12)21-4/h5-9H,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUZZZBSTZJDBMZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=C(C=NN12)C3=CC(=C(C=C3)OC)OC)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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